(E)-3-phenyl-1-(4-(thiophen-3-yl)piperidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-phenyl-1-(4-thiophen-3-ylpiperidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C18H19NOS/c20-18(7-6-15-4-2-1-3-5-15)19-11-8-16(9-12-19)17-10-13-21-14-17/h1-7,10,13-14,16H,8-9,11-12H2/b7-6+
• InChI Key: DOMULWWKXIFQRF-VOTSOKGWSA-N
• Canonical SMILES: C1CN(CCC1C2=CSC=C2)C(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1CN(CCC1C2=CSC=C2)C(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C18H19NOS
• Molecular Weight: 297.4 g/mol

Description

This compound is a heterocyclic compound that contains a thiophene and a piperidine ring. The thiophene ring is a five-membered ring with four carbon atoms and one sulfur atom. The piperidine ring is a six-membered ring with five carbon atoms and one nitrogen atom. The compound also contains a phenyl group and a prop-2-en-1-one group.

Molecular Structure Analysis

The molecular formula of this compound is C16H17NOS2, and its molecular weight is 303.44. It contains a piperidine ring and a thiophene ring, which are both aromatic and contribute to the compound’s stability.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the thiophene and piperidine rings, as well as the prop-2-en-1-one group. The thiophene ring, being aromatic, might undergo electrophilic aromatic substitution reactions. The piperidine ring might undergo reactions at the nitrogen atom, such as alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the thiophene and piperidine rings might influence its solubility and stability.

Mechanism of Action

Target of Action

The primary target of this compound is tyrosinase , an enzyme that plays a crucial role in the process of melanogenesis .

Mode of Action

The compound interacts with tyrosinase in a competitive manner, inhibiting its activity . It has been found to interact with the residues in the active site of tyrosinase, thereby directly inhibiting the enzyme .

Biochemical Pathways

The compound affects the melanogenesis pathway by inhibiting the activity of tyrosinase . This results in a decrease in melanin synthesis, which is the primary downstream effect of this interaction .

Result of Action

The inhibition of tyrosinase by this compound leads to a decrease in melanin content within cells . This has been observed in α-MSH and IBMX-induced B16F10 melanoma cells, where the compound exhibited dose-dependent inhibitory effects on melanin content and intracellular tyrosinase .

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential biological activity. This could involve in vitro and in vivo studies to determine its mechanism of action and potential therapeutic uses.